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Compound of Interest

Compound Name:
3,6-Dibromophenanthrene-9,10-

diol

Cat. No.: B3333246 Get Quote

Essential Safety and Handling Guide for 3,6-
Dibromophenanthrene-9,10-diol
Disclaimer: Specific safety and toxicological data for 3,6-Dibromophenanthrene-9,10-diol
(CAS No. 952054-63-6) is not publicly available. The following guidance is based on the safety

data for the structurally similar compound, 3,6-Dibromophenanthrene-9,10-dione (CAS No.

53348-05-3). It is imperative to handle 3,6-Dibromophenanthrene-9,10-diol with extreme

caution, assuming its hazards are at least equivalent to those of the dione. This information

should be used as a preliminary guide and supplemented with any information provided by the

chemical supplier.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling 3,6-Dibromophenanthrene-9,10-diol
in a laboratory setting, aimed at researchers, scientists, and professionals in drug

development.

GHS Hazard Classification (for 3,6-
Dibromophenanthrene-9,10-dione)
The Globally Harmonized System (GHS) classification for the analogous compound, 3,6-

Dibromophenanthrene-9,10-dione, indicates the following potential hazards:
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Signal Word: Warning[1][2][3]

Hazard Pictograms:

GHS07: Exclamation Mark[2]

Hazard Statements:

H302: Harmful if swallowed[4][5]

H315: Causes skin irritation[1][6][7]

H319: Causes serious eye irritation[1][6][7]

H335: May cause respiratory irritation[7]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray[1][3][5]

P264: Wash skin thoroughly after handling[1][6]

P270: Do not eat, drink or smoke when using this product

P271: Use only outdoors or in a well-ventilated area[1]

P280: Wear protective gloves/ eye protection/ face protection[6]

P302 + P352: IF ON SKIN: Wash with plenty of water[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing[1][6]

P332 + P313: If skin irritation occurs: Get medical advice/ attention

P337 + P313: If eye irritation persists: Get medical advice/ attention[6]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed[1]
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P405: Store locked up[1]

P501: Dispose of contents/container to an approved waste disposal plant[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure. The following table

summarizes the recommended equipment for handling 3,6-Dibromophenanthrene-9,10-diol.

Body Part
Personal Protective

Equipment
Specification and Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure to

check for breakthrough times

and dispose of gloves

immediately after handling or if

contamination is suspected.

Eyes/Face

Safety glasses with side

shields or goggles, and a face

shield

Standard safety glasses are

the minimum requirement. For

operations with a higher risk of

splashes or dust generation,

chemical safety goggles and a

face shield are necessary to

protect against serious eye

irritation.

Body Laboratory coat

A fully fastened lab coat made

of a suitable material should

be worn to protect against skin

contact.

Respiratory NIOSH-approved respirator

If handling the solid material

outside of a fume hood or if

dust generation is likely, a

respirator is recommended to

prevent respiratory tract

irritation.
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Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety.

Experimental Workflow
The following diagram outlines the standard operating procedure for the safe handling of 3,6-
Dibromophenanthrene-9,10-diol, from preparation to disposal.
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Safe Handling Workflow for 3,6-Dibromophenanthrene-9,10-diol

Preparation
- Don appropriate PPE

- Work in a ventilated fume hood

Weighing
- Use an analytical balance within the fume hood

- Handle with care to avoid dust

Proceed to

Dissolution
- Add solvent slowly to the solid

- Ensure proper mixing

Proceed to

Reaction
- Monitor the reaction from a safe distance

- Maintain containment

Proceed to

Quenching/Workup
- Neutralize any reactive agents

- Perform extractions in the fume hood

Proceed to

Decontamination
- Clean all glassware and surfaces

- Remove PPE carefully

Proceed to

Waste Disposal
- Segregate waste streams

- Dispose of in labeled, sealed containers

Final Step

Click to download full resolution via product page

Safe handling workflow diagram.
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First-Aid Measures
In the event of exposure, immediate action is critical. The following table provides first-aid

guidance based on the known hazards of the dione analogue.

Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye

irritation persists, seek medical attention.[6][8][9]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

advice.[6][8][9]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If you feel

unwell, seek medical attention.[8][9]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. If the person feels unwell, call a poison

control center or doctor.[8][9]

Storage and Disposal
Proper storage and disposal are essential to prevent contamination and ensure safety.
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Aspect Procedure

Storage

Store in a tightly sealed container in a dry, cool,

and well-ventilated area.[8] Keep away from

incompatible materials such as strong oxidizing

agents. The dione analogue is noted to be air-

sensitive and should be stored under an inert

gas.

Disposal

Dispose of contents and container in

accordance with local, regional, and national

regulations. Waste should be treated as

hazardous. Do not allow the chemical to enter

drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3333246#personal-protective-equipment-for-
handling-3-6-dibromophenanthrene-9-10-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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